Cas no 27132-81-6 (1,4-Pentadien-3-one, 2,4-dimethyl-)

• Product Name: 1,4-Pentadien-3-one, 2,4-dimethyl-
• CAS No: 27132-81-6
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 1429116
• PubChem ID: 14723611
• Update Time: 2025-04-20

1,4-Pentadien-3-one, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one, 2,4-dimethyl-
• 2,4-dimethylpenta-1,4-dien-3-one
• diisopropenylketone
• Isopropenylketon
• SCHEMBL182829
• WQMWHMMJVJNCAL-UHFFFAOYSA-N
• DB-192036
• 27132-81-6
• DTXSID30563375
• 2,4-dimethyl-penta-1,4-dien-3-one

• Inchi： 1S/C7H10O/c1-5(2)7(8)6(3)4/h1,3H2,2,4H3
• InChI Key： WQMWHMMJVJNCAL-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)C(=C)C

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds